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Compound of Interest

Compound Name: 2-(2-Chloroethyl)cyclobutan-1-one
CAS No.: 1935967-74-0
Cat. No.: B2950548
Get Quote
. J

Content Type: Operational Safety & Logistics Guide Audience: Chemical Safety Officers,
Synthetic Chemists, and Waste Management Personnel[1]

Executive Safety Summary
IMMEDIATE ACTION REQUIRED:

e Do NOT dispose of this compound down the drain.[2][3] It is an organic halide and a strained
ring system.

e Do NOT mix with strong bases (e.g., NaOH, KOH) or oxidizers.[1] The cyclobutanone ring is
susceptible to rapid, exothermic ring-opening reactions.[1]

» Primary Disposal Route: High-temperature incineration via a licensed hazardous waste
contractor.

o Waste Classification: Segregate as Halogenated Organic Solvent Waste.

Chemical Profile & Hazard Logic (The "Why")
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To handle 2-(2-Chloroethyl)cyclobutan-1-one safely, one must understand the "Dual Hazard"
mechanism inherent in its structure.[1] This section explains the causality behind the safety

protocols.

2.1 Structural Hazards

Feature

Chemical Behavior

Operational Risk

Cyclobutanone Ring

High ring strain (~26 kcal/mol).
Susceptible to nucleophilic

attack at the carbonyl carbon.

[4]

Explosion/Heat Risk: Mixing
with strong bases can trigger
rapid ring-opening, releasing

significant heat.[1]

Alkylating agent. The C-ClI

Toxicity/Genotoxicity: Potential

_ _ _ DNA alkylation. Must be
Chloroethyl Group bond is polarized, making the )
- handled as a potential
ethyl group electrophilic.[1] )
mutagen/carcinogen.

Polymerization: Can undergo

) aldol-like condensation if left in

B The carbon adjacent to the ] ]

Alpha-Position ) o contact with bases, leading to
carbonyl is acidic.

pressure buildup in containers.

[1]

2.2 Physical Properties (Estimated/Analogous)

o State: Liquid (Colorless to pale yellow).[4]

o Flash Point: Treat as Flammable Liquid (Class 3).[5][6][7][8] Analogous cyclobutanones have
flash points between 10°C and 50°C.

o Solubility: Organic soluble; limited water solubility.

Pre-Disposal Stabilization & Segregation

Before the waste contractor arrives, the chemical must be stabilized in the lab.[1]

The Golden Rule of Segregation:
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Never combine 2-(2-Chloroethyl)cyclobutan-1-one with non-halogenated solvents or aqueous

basic waste.[1]

3.1 Compatibility Matrix

o Compatible (Safe to Mix): Dichloromethane (DCM), Chloroform, other neutral halogenated
solvents.[1]

e Incompatible (DANGER):
o Strong Bases: Sodium methoxide, NaOH, amines (Risk: Exothermic decomposition).[1]
o Strong Oxidizers: Peroxides, Nitric Acid (Risk: Fire/Explosion).[1]

o Metals: Magnesium, Sodium (Risk: Wurtz-like coupling/fire).[1]

3.2 Waste Stream Decision Logic

Use the following workflow to determine the correct waste container.
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Start: Waste Identification

Is the waste Liquid or Solid?

Liquid Waste Solid Waste (e.g., contaminated silica, wipes)

l

Is it mixed with other solvents?

STREAM C: Solid Hazardous Waste
(Double Bagged)

Yes, Mixed \No, Pure Chemical

Are all mixed solvents Halogenated? SUNT A BT

(Keep in original bottle)

YedNo (Contaminates entire drum)

STREAM A: Halogenated Liquid Waste

(Bulking Container)

Click to download full resolution via product page

Figure 1: Decision tree for segregating 2-(2-Chloroethyl)cyclobutan-1-one waste streams.

Step-by-Step Disposal Protocol
Method A: Liquid Waste Bulking (Routine Disposal)

Use this method for reaction mixtures or diluted waste.

+ Container Selection: Use a High-Density Polyethylene (HDPE) or Glass jerrycan. Avoid
metal containers due to potential acidity from hydrolysis.
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» Labeling: Affix a hazardous waste label immediately.
o Primary Constituent: "Halogenated Organic Solvents."[8]
o Specific Component: Write "Contains 2-(2-Chloroethyl)cyclobutan-1-one."[9]
o Hazard Checkboxes: Check "Flammable" and "Toxic."
e Transfer:
o Perform transfer in a fume hood.
o Use a funnel with a grounding wire if transferring large volumes (static dissipation).

o pH Check: Briefly check the pH of the waste stream. If pH > 10, neutralize with dilute acid
(e.g., HCI) before adding this compound to prevent heat generation.[1]

o Storage: Cap tightly. Store in a secondary containment tray away from heat sources.

Method B: Lab Pack (Pure/Expired Reagent)

Use this method for disposing of old, pure stock bottles.[1]

Do not empty the bottle. Keep the chemical in its original manufacturer container.

o Seal: Ensure the cap is taped securely (parafilm or electrical tape) to prevent loosening
during transport.

o Bag: Place the bottle into a clear, sealable plastic bag (Ziploc type).

e Box: Place the bagged bottle into a Lab Pack box (usually 5-gallon pail or cardboard box
provided by the waste contractor).

 Inventory: Log the chemical name and volume on the Lab Pack inventory sheet.

Emergency Spill Response

Scenario: A 100mL bottle drops and shatters in the open lab.
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1. ALERT & EVACUATE
(Notify nearby personnel)

2. DON PPE 3. VENTILATE
(Nitrile gloves x2, Goggles, Lab Coat) (Open sashes, check flow) (Use Vermiculite or Charcoal pads)

5. COLLECT 6. DECONTAMINATE

(Scoop into hazardous waste bag) (Soap/Water wash of surface)

Click to download full resolution via product page

Figure 2: Immediate spill response workflow.

Critical Note on Spills: Because this compound is an alkylating agent, do not use paper towels

alone, as they offer no barrier to permeation.[1] Use proper chemical absorbent pads or

vermiculite.

Regulatory Framework (RCRA & EPA)

When manifesting this waste, use the following codes. While specific listing depends on the

exact mixture, these are the standard defaults for this class of chemistry.

Regulatory Body Classification Code/Description
o D001 (Ignitable) - If flash point

EPA (RCRA) Characteristic Waste

< 60°C.

FO01/F002 - If mixed with

_ _ listed halogenated solvents

EPA (RCRA) Listed Waste (F-List)

(e.g., DCM, Methylene

Chloride) at >10%.[1][10]

If not ignitable: Halogenated

) Organic Waste (often

EPA (RCRA) Generic »

managed under state-specific

codes for toxic organics).

Class 3 (Flammable Liquid) or
DOT (Transport) Hazard Class )

Class 6.1 (Toxic).[8]

References

o U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Regulations: Title 40 of the Code of Federal Regulations (CFR), Parts 260-273.
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Washington, D.C.[1] Available at: [Link]

¢ PubChem.Compound Summary: 2-Chlorocyclobutanone (Analogous Reactivity). National
Library of Medicine. Available at: [Link]

¢ Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:
Safety Data Sheets. Available at: [Link]

+ American Chemical Society (ACS).ldentifying and Evaluating Hazards in Research
Laboratories. Washington, D.C.[1] Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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